Cas no 1565108-10-2 (benzyl N-(2-bromocyclopentyl)carbamate)

• Product Name: benzyl N-(2-bromocyclopentyl)carbamate
• CAS No: 1565108-10-2
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5939763
• PubChem ID: 104010459
• Update Time: 2025-05-24

benzyl N-(2-bromocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-bromocyclopentyl)carbamate
• 1565108-10-2
• EN300-7225532

• Inchi： 1S/C13H16BrNO2/c14-11-7-4-8-12(11)15-13(16)17-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,16)
• InChI Key： JAUNFCFNEDDUKK-UHFFFAOYSA-N
• SMILES： BrC1CCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2-bromocyclopentyl)carbamate

Comprehensive Overview of Benzyl N-(2-Bromocyclopentyl)carbamate (CAS No. 1565108-10-2)

Benzyl N-(2-bromocyclopentyl)carbamate is a specialized organic compound with significant applications in pharmaceutical intermediates and synthetic chemistry. Its unique structure, featuring a bromocyclopentyl moiety and a carbamate functional group, makes it a valuable building block in drug discovery and material science. Researchers and industry professionals frequently search for this compound under keywords like "benzyl carbamate derivatives", "bromocyclopentyl synthesis", and "CAS 1565108-10-2 applications", reflecting its relevance in modern chemistry.

The compound’s molecular formula and structural features align with current trends in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are exploring eco-friendly methods to produce such intermediates, often using catalytic processes or renewable solvents. Questions like "How to optimize the synthesis of benzyl N-(2-bromocyclopentyl)carbamate?" or "What are the alternatives to bromine in cyclopentyl derivatives?" highlight the evolving discourse around this compound. Its stability and reactivity also make it a subject of interest in peptide coupling and protecting group strategies.

In the context of drug development, benzyl N-(2-bromocyclopentyl)carbamate serves as a precursor for bioactive molecules targeting neurological and inflammatory pathways. Recent publications have linked similar carbamate derivatives to enzyme inhibition and receptor modulation, driving demand for high-purity batches. Analytical techniques such as HPLC and NMR are critical for quality control, as emphasized by queries like "How to characterize benzyl carbamate compounds?" or "CAS 1565108-10-2 spectral data."

From a commercial perspective, suppliers and manufacturers prioritize scalable production and regulatory compliance. The compound’s niche applications in agrochemicals and specialty polymers further expand its market potential. Searches for "benzyl N-(2-bromocyclopentyl)carbamate suppliers" or "bulk pricing for CAS 1565108-10-2" reflect its industrial utility. Innovations in flow chemistry and continuous manufacturing are also reshaping its production landscape.

In summary, benzyl N-(2-bromocyclopentyl)carbamate (CAS No. 1565108-10-2) bridges academic research and industrial applications, with its versatility underpinning advancements in medicinal chemistry and material design. As synthetic methodologies evolve, this compound will likely remain a focal point for researchers addressing challenges in selective functionalization and molecular diversity.